Cas no 1124344-52-0 (2-(1,1,2,2-tetrafluoroethyl)oxirane)

• Product Name: 2-(1,1,2,2-tetrafluoroethyl)oxirane
• CAS No: 1124344-52-0
• MF: C₄H₄F₄O
• MW: 144.067575454712
• CID: 6606450
• PubChem ID: 87603604
• Update Time: 2025-10-28

2-(1,1,2,2-tetrafluoroethyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(1,1,2,2-tetrafluoroethyl)oxirane
• Oxirane, 2-(1,1,2,2-tetrafluoroethyl)-
• 1124344-52-0
• SCHEMBL3971410
• EN300-1946657

• Inchi： 1S/C4H4F4O/c5-3(6)4(7,8)2-1-9-2/h2-3H,1H2
• InChI Key： NGDWWPZOQMATIA-UHFFFAOYSA-N
• SMILES： O1CC1C(F)(F)C(F)F

Computed Properties

• Exact Mass: 144.01982740g/mol
• Monoisotopic Mass: 144.01982740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Boiling Point: 87.1±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 2-(1,1,2,2-tetrafluoroethyl)oxirane

Introduction to 2-(1,1,2,2-Tetrafluoroethyl)Oxirane (CAS No. 1124344-52-0)

2-(1,1,2,2-Tetrafluoroethyl)oxirane (CAS No. 1124344-52-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its distinctive tetrafluoroethyl group and oxirane ring structure, which confer it with a range of valuable properties and potential applications.

The tetrafluoroethyl group in 2-(1,1,2,2-tetrafluoroethyl)oxirane imparts exceptional chemical stability and resistance to various environmental factors. This makes the compound particularly suitable for use in applications where durability and longevity are critical. Additionally, the presence of the oxirane ring provides a reactive site that can undergo ring-opening reactions with a variety of nucleophiles, leading to the formation of diverse functionalized products.

Recent research has explored the potential of 2-(1,1,2,2-tetrafluoroethyl)oxirane in the development of advanced materials. For instance, a study published in the Journal of Polymer Science demonstrated that this compound can be used as a monomer in the synthesis of fluorinated polymers with enhanced thermal stability and mechanical strength. These polymers have shown promise in applications such as coatings, adhesives, and electronic materials.

In the realm of pharmaceuticals, 2-(1,1,2,2-tetrafluoroethyl)oxirane has been investigated for its potential as a building block in drug design. The unique combination of fluorine atoms and the oxirane ring can influence the pharmacokinetic properties of drug molecules, potentially improving their bioavailability and reducing their toxicity. A recent study in Organic & Biomolecular Chemistry highlighted the use of this compound in the synthesis of prodrugs with improved solubility and stability.

The synthetic versatility of 2-(1,1,2,2-tetrafluoroethyl)oxirane has also been leveraged in the development of novel catalysts. Researchers at a leading chemical institute have reported the use of this compound as a ligand precursor in the synthesis of transition metal complexes with enhanced catalytic activity. These complexes have shown promising results in catalyzing various organic transformations, including C-H activation and cross-coupling reactions.

From an environmental perspective, 2-(1,1,2,2-tetrafluoroethyl)oxirane is considered to be relatively benign compared to other fluorinated compounds. Its low volatility and high chemical stability reduce its potential for environmental dispersion and degradation. However, as with any chemical compound, proper handling and disposal practices should be followed to ensure safety and environmental responsibility.

In conclusion, 2-(1,1,2,2-tetrafluoroethyl)oxirane (CAS No. 1124344-52-0) is a multifaceted compound with a wide range of applications in materials science, pharmaceuticals, and catalysis. Its unique chemical structure offers numerous opportunities for innovation and development across various industries. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing scientific and technological frontiers.